N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide

• Molecular Formula: C18H16ClF4NO2
• Molecular Weight: 389.8 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-3-(2,2,3,3-tetrafluoropropoxymethyl)benzamide
• InChI: InChI=1S/C18H16ClF4NO2/c1-11-14(19)6-3-7-15(11)24-16(25)13-5-2-4-12(8-13)9-26-10-18(22,23)17(20)21/h2-8,17H,9-10H2,1H3,(H,24,25)
• InChI Key: AKZBJILOLCTPEU-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=CC(=CC=C2)COCC(C(F)F)(F)F
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=CC=CC(=C2)COCC(C(F)F)(F)F

Description

N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide, also known as TFPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a potent and selective antagonist of the G protein-coupled receptor GPR40, which is involved in the regulation of insulin secretion and glucose homeostasis. TFPB has been used in a variety of studies to investigate the role of GPR40 in metabolic disorders such as type 2 diabetes and obesity, as well as in other physiological processes.

Mechanism of Action

N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide acts as a selective antagonist of GPR40, which is a G protein-coupled receptor that is expressed primarily in pancreatic beta cells and intestinal enteroendocrine cells. GPR40 is involved in the regulation of insulin secretion and glucose homeostasis, and its activation by free fatty acids has been implicated in the pathogenesis of type 2 diabetes and other metabolic disorders. N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide binds to GPR40 and prevents its activation by free fatty acids, thus inhibiting downstream signaling pathways and reducing insulin secretion.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has been shown to have several biochemical and physiological effects, particularly in the context of its role as a GPR40 antagonist. In addition to inhibiting insulin secretion, N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has also been shown to modulate the release of other hormones such as glucagon-like peptide-1 (GLP-1) and gastric inhibitory polypeptide (GIP), which are involved in the regulation of glucose homeostasis and food intake. N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has also been shown to have anti-inflammatory effects in vitro, suggesting that it may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has several advantages as a research tool, including its high potency and selectivity for GPR40, as well as its ability to inhibit downstream signaling pathways. However, there are also some limitations to its use in lab experiments. For example, N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has a relatively short half-life in vivo, which may limit its effectiveness in certain experiments. Additionally, the use of N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide as a research tool may be limited by its cost and availability.

Future Directions

There are several potential future directions for research on N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide and its applications in scientific research. One area of interest is the development of more potent and selective GPR40 antagonists, which may have greater therapeutic potential in the treatment of metabolic disorders. Additionally, further studies are needed to investigate the effects of N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide on other physiological processes beyond glucose homeostasis, such as inflammation and lipid metabolism. Finally, the use of N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide in combination with other drugs or therapies may also be an area of future research, particularly in the context of combination therapies for type 2 diabetes and other metabolic disorders.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide involves several steps, including the reaction of 3-chloro-2-methylbenzoic acid with 2,2,3,3-tetrafluoropropyl methanesulfonate to form the intermediate 3-(2,2,3,3-tetrafluoropropoxy)-2-methylbenzoic acid. This intermediate is then reacted with N-(3-chloro-2-methylphenyl)amine in the presence of a coupling reagent such as N,N'-diisopropylcarbodiimide to form the final product, N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has been used in a variety of scientific research applications, particularly in the study of GPR40 and its role in metabolic disorders. In one study, N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide was used to investigate the effects of GPR40 activation on insulin secretion in pancreatic beta cells. The results showed that N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide inhibited GPR40-mediated insulin secretion, suggesting that GPR40 antagonists such as N-(3-chloro-2-methylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide may have potential therapeutic applications in the treatment of type 2 diabetes.